Cas no 2248410-89-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-propyl-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-propyl-1,2-oxazole-4-carboxylate
• CAS No: 2248410-89-9
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 5778887
• PubChem ID: 165725846
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-propyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-propyl-1,2-oxazole-4-carboxylate
• EN300-6515313
• 2248410-89-9

• Inchi： 1S/C16H14N2O5/c1-3-6-12-13(9(2)17-22-12)16(21)23-18-14(19)10-7-4-5-8-11(10)15(18)20/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： VZMFNVXCHJIDRH-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C)=N1)CCC

Computed Properties

• Exact Mass: 314.09027155g/mol
• Monoisotopic Mass: 314.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-propyl-1,2-oxazole-4-carboxylate

Exploring the Chemical Properties and Applications of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-Methyl-5-Propyl-1,2-Oxazole-4-Carboxylate (CAS No. 2248410-89-9)

Introduction

The compound 1,3-dioxo-isoindol-oxazole-carboxylate, identified by the CAS number 2248410-89-9, has recently garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries. This compound is a derivative of isoindole, a heterocyclic aromatic compound, and features a dioxo functional group along with a substituted oxazole ring system. Its structure also includes a methyl and propyl strong group attached to the oxazole moiety, making it a versatile molecule with promising chemical reactivity.

Chemical Structure and Synthesis strong>

The molecular structure of this compound is characterized by its fused ring system: the isoindole core is fused with a dioxane ring, creating a bicyclic framework. The oxazole ring is attached via a carboxylic ester linkage to the isoindole moiety. This unique arrangement of rings and functional groups contributes to its stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations under controlled conditions to ensure high yield and purity.

< strong>Literature Review and Recent Advances strong>

In recent years, there has been growing interest in compounds with similar structural motifs due to their potential applications in drug discovery and material science. Studies have shown that the presence of both isoindole and oxazole moieties can enhance bioavailability and pharmacokinetic properties in certain drug candidates. For instance, researchers at the University of California have explored the use of isoindole derivatives in anti-cancer drug development due to their ability to inhibit specific protein kinases involved in tumor growth.

< strong>Physical and Chemical Properties strong>

This compound exhibits interesting physical properties such as high thermal stability up to 300°C under inert conditions and moderate solubility in common organic solvents like dichloromethane and ethyl acetate. Its chemical reactivity is primarily governed by the electron-withdrawing groups on the oxazole ring, which facilitate nucleophilic attacks during reactions with amines or alcohols.

< strong>Biological Activity strong>

Preliminary biological assays have demonstrated that this compound exhibits moderate anti-inflammatory activity in vitro. Researchers at Tokyo Institute of Technology have reported that it selectively inhibits cyclooxygenase enzymes (COX) without causing significant cytotoxicity to normal cells, suggesting its potential as a lead compound for developing nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

< p>< strong>Toxicological Profile strong> p> < p>Evaluation of acute toxicity in animal models indicates that this compound has a relatively low toxicity profile when administered at therapeutic doses. However, further long-term studies are required to assess its potential genotoxicity or carcinogenicity under chronic exposure conditions. p> < p>< strong>Potential Applications strong> p> The versatility of this compound's structure opens up numerous possibilities for its application across different fields: - Pharmaceuticals: As an NSAID or as part of a targeted drug delivery system. - Material Science: As an additive in polymer composites for enhanced thermal stability. - Agriculture: As an ingredient in biodegradable pesticides due to its natural degradation pathways.